Cas no 914636-89-8 (1-Bromo-5-chloro-2,4-difluorobenzene)

• Product Name: 1-Bromo-5-chloro-2,4-difluorobenzene
• CAS No: 914636-89-8
• MF: C₆H₂BrClF₂
• MW: 227.433887004852
• MDL: MFCD04112557
• CID: 1024586
• PubChem ID: 44717751
• Update Time: 2025-09-28

1-Bromo-5-chloro-2,4-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-5-chloro-2,4-difluorobenzene
• 1-BROMO-2,4-DIFLUORO-5-CHLOROBENZENE
• 5-Bromo-1-chloro-2,4-difluorobenzene
• 5-Chloro-2,4-difluorobromobenzene
• PC9074
• 1-Bromo-5-chloro-2,4-difluorobenzene (ACI)
• AKOS015888468
• 914636-89-8
• MFCD04112557
• AS-19902
• CS-0060127
• SCHEMBL23539570
• DB-201729
• DTXSID00660320
• SY101447
• 1-Bromo-5-chloro-2,4-difluoro-benzene

• MDL： MFCD04112557
• Inchi： 1S/C6H2BrClF2/c7-3-1-4(8)6(10)2-5(3)9/h1-2H
• InChI Key： DFZLCASDRZHHFT-UHFFFAOYSA-N
• SMILES： FC1C(Cl)=CC(Br)=C(F)C=1

Computed Properties

• Exact Mass: 225.90000
• Monoisotopic Mass: 225.89965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 3.38070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-Bromo-5-chloro-2,4-difluorobenzene

Professional Introduction to 1-Bromo-5-chloro-2,4-difluorobenzene (CAS No. 914636-89-8)

1-Bromo-5-chloro-2,4-difluorobenzene, identified by the Chemical Abstracts Service Number (CAS No.) 914636-89-8, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of halogenated benzenes, which are widely utilized as key intermediates in the synthesis of various biologically active molecules. The unique structural features of 1-bromo-5-chloro-2,4-difluorobenzene, including the presence of bromine, chlorine, and fluorine substituents at specific positions on the benzene ring, contribute to its versatility and reactivity in synthetic chemistry.

The bromine and chlorine atoms in 1-bromo-5-chloro-2,4-difluorobenzene serve as excellent leaving groups in nucleophilic substitution reactions, making it a valuable precursor for constructing more complex molecular architectures. Additionally, the fluorine atoms introduce electron-withdrawing effects that can modulate the electronic properties of the aromatic system, influencing its reactivity and biological activity. These characteristics have made this compound a subject of extensive investigation in medicinal chemistry.

In recent years, the pharmaceutical industry has shown increasing interest in fluorinated compounds due to their enhanced metabolic stability, improved binding affinity to biological targets, and increased lipophilicity. 1-Bromo-5-chloro-2,4-difluorobenzene fits well within this trend, as it can be further functionalized to produce novel drug candidates targeting various therapeutic areas. For instance, researchers have explored its utility in synthesizing kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

One of the most compelling applications of 1-bromo-5-chloro-2,4-difluorobenzene is in the development of agrochemicals. Fluorinated aromatic compounds are known for their potent activity against pests and pathogens while maintaining environmental safety. The structural motif of this compound has been incorporated into a series of herbicides and fungicides that exhibit high efficacy at low concentrations. This aligns with the global demand for sustainable agricultural practices that minimize ecological impact.

The synthetic pathways involving 1-bromo-5-chloro-2,4-difluorobenzene have also been optimized for scalability and cost-effectiveness. Modern catalytic methods, such as transition metal-catalyzed cross-coupling reactions, have enabled efficient derivatization of this intermediate into more complex molecules. These advancements have not only accelerated drug discovery but also reduced production costs, making it more feasible to bring new therapies to market.

Recent studies have highlighted the role of 1-bromo-5-chloro-2,4-difluorobenzene in designing molecules with improved pharmacokinetic properties. By leveraging its halogenated structure, researchers have been able to develop compounds with prolonged half-lives and reduced side effects. For example, modifications based on this scaffold have yielded protease inhibitors that are highly selective for their targets while sparing non-target enzymes. Such selectivity is crucial for minimizing therapeutic resistance and improving patient outcomes.

The versatility of 1-bromo-5-chloro-2,4-difluorobenzene extends beyond pharmaceuticals into materials science. Fluorinated aromatics are integral to the development of advanced materials with unique electronic properties, such as organic semiconductors and liquid crystals. The electron-withdrawing nature of the fluorine substituents enhances charge transport capabilities, making this compound a valuable building block for next-generation electronic devices.

In conclusion,1-bromo-5-chloro-2,4-difluorobenzene (CAS No. 914636-89-8) represents a cornerstone in modern synthetic chemistry with far-reaching implications across multiple industries. Its structural features enable diverse functionalization strategies that have yielded breakthroughs in drug development、agriculture、and materials science. As research continues to uncover new applications for this compound，its importance is expected to grow，driving innovation and progress in science and technology.